Cas no 169885-18-1 (1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-)

1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl- structure
169885-18-1 structure
Product Name:1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-
CAS No:169885-18-1
MF:C7H9ClN2O
MW:172.61216044426
CID:111266
PubChem ID:12107438
Update Time:2025-04-18

1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl-
    • 5-ethyl-2-methylpyrazole-3-carbonyl chloride
    • 1H-Pyrazole-5-carbonyl chloride, 3-ethyl-1-methyl- (9CI)
    • 1-methyl-3-ethylpyrazole-5-carboxylic acid chloride
    • DTXSID80477711
    • AKOS014316174
    • 1H-PYRAZOLE-5-CARBONYL CHLORIDE, 3-ETHYL-1-METHYL-
    • 3-Ethyl-1-methyl-1H-pyrazole-5-carbonyl chloride
    • UKWCDSHJZHDHKN-UHFFFAOYSA-N
    • SCHEMBL6378085
    • 169885-18-1
    • Inchi: 1S/C7H9ClN2O/c1-3-5-4-6(7(8)11)10(2)9-5/h4H,3H2,1-2H3
    • InChI Key: UKWCDSHJZHDHKN-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC(CC)=NN1C)=O

Computed Properties

  • Exact Mass: 172.04047
  • Monoisotopic Mass: 172.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89

1H-Pyrazole-5-carbonylchloride, 3-ethyl-1-methyl- Related Literature

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